Di(triethyleneglycoltetradecylether) phosphate
Overview
Description
Di(triethyleneglycoltetradecylether) phosphate (DTGD) is a surfactant that has gained attention in recent years due to its unique properties. It is used in various scientific research applications, including drug delivery, gene therapy, and nanotechnology. DTGD is a versatile compound that can be synthesized using different methods and has shown promising results in various studies.
Mechanism Of Action
Di(triethyleneglycoltetradecylether) phosphate acts as a surfactant, reducing the surface tension of liquids and allowing for the formation of emulsions. It has also been shown to interact with cell membranes, leading to increased uptake of drugs and genes by cells.
Biochemical And Physiological Effects
Di(triethyleneglycoltetradecylether) phosphate has been shown to be non-toxic and biocompatible, making it an excellent candidate for use in various biomedical applications. It has also been shown to have antioxidant properties and can protect cells from oxidative stress.
Advantages And Limitations For Lab Experiments
Di(triethyleneglycoltetradecylether) phosphate is a versatile compound that can be easily synthesized and purified. It has been shown to be non-toxic and biocompatible, making it an excellent candidate for use in various biomedical applications. However, Di(triethyleneglycoltetradecylether) phosphate can be expensive to produce, and the synthesis process can be time-consuming.
Future Directions
There are several future directions for the use of Di(triethyleneglycoltetradecylether) phosphate in scientific research. One potential application is in the development of targeted drug delivery systems, where Di(triethyleneglycoltetradecylether) phosphate can be used to enhance the delivery of drugs to specific cells or tissues. Di(triethyleneglycoltetradecylether) phosphate can also be used in the development of new gene therapy approaches, where it can be used to improve the delivery of therapeutic genes to target cells. In addition, Di(triethyleneglycoltetradecylether) phosphate can be used in the development of new nanotechnology-based applications, where it can be used to produce nanoparticles with unique properties.
Conclusion
Di(triethyleneglycoltetradecylether) phosphate is a versatile compound that has shown promising results in various scientific research applications. It can be synthesized using different methods and has been shown to be non-toxic and biocompatible. Di(triethyleneglycoltetradecylether) phosphate has the potential to be used in the development of new drug delivery systems, gene therapy approaches, and nanotechnology-based applications. Further research is needed to fully understand the potential of Di(triethyleneglycoltetradecylether) phosphate in these applications.
Synthesis Methods
Di(triethyleneglycoltetradecylether) phosphate can be synthesized using a variety of methods, including the reaction of triethylene glycol with tetradecyl alcohol and phosphoryl chloride. The reaction produces Di(triethyleneglycoltetradecylether) phosphate as a white solid, which can be purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
Di(triethyleneglycoltetradecylether) phosphate has been extensively studied for its potential use in drug delivery systems. It has been shown to enhance the solubility and bioavailability of poorly soluble drugs and can also improve the stability of drug formulations. Di(triethyleneglycoltetradecylether) phosphate has also been used in gene therapy to enhance the delivery of therapeutic genes to target cells. In addition, Di(triethyleneglycoltetradecylether) phosphate has been used in nanotechnology to produce nanoparticles with unique properties.
properties
CAS RN |
126223-50-5 |
|---|---|
Product Name |
Di(triethyleneglycoltetradecylether) phosphate |
Molecular Formula |
C40H83O10P |
Molecular Weight |
755.1 g/mol |
IUPAC Name |
bis[2-[2-(2-tetradecoxyethoxy)ethoxy]ethyl] hydrogen phosphate |
InChI |
InChI=1S/C40H83O10P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-43-29-31-45-33-35-47-37-39-49-51(41,42)50-40-38-48-36-34-46-32-30-44-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-40H2,1-2H3,(H,41,42) |
InChI Key |
MSUWVZAMHZCDTP-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCOCCOCCOCCOP(=O)(O)OCCOCCOCCOCCCCCCCCCCCCCC |
Canonical SMILES |
CCCCCCCCCCCCCCOCCOCCOCCOP(=O)(O)OCCOCCOCCOCCCCCCCCCCCCCC |
Other CAS RN |
126223-50-5 |
synonyms |
di(triethyleneglycoltetradecylether) phosphate DTGTEP |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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